N-(2,3-dimethylphenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide

• IUPAC Name: N'-(2,3-dimethylphenyl)-N-[2-(2-fluorophenyl)ethyl]oxamide
• InChI: InChI=1S/C18H19FN2O2/c1-12-6-5-9-16(13(12)2)21-18(23)17(22)20-11-10-14-7-3-4-8-15(14)19/h3-9H,10-11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: VCVOWBKKYPMKSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)NCCC2=CC=CC=C2F)C
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-(2,3-dimethylphenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide, commonly known as DFE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DFE is a small molecule that has been synthesized through a series of chemical reactions and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

DFE exerts its effects through modulation of ion channels, specifically the voltage-gated sodium channel Nav1.7. By binding to this channel, DFE inhibits its activity, leading to a decrease in the excitability of neurons. This mechanism of action is responsible for DFE's potential therapeutic effects in neurological disorders and chronic pain.
Biochemical and Physiological Effects
DFE has been shown to have a number of biochemical and physiological effects, including inhibition of sodium currents, reduction of neuronal excitability, and inhibition of cancer cell growth. These effects have been studied extensively in vitro and in vivo, and have shown promising results in various research fields.

Advantages and Limitations for Lab Experiments

DFE has several advantages for use in laboratory experiments, including its high purity and yield, and its well-characterized mechanism of action. However, DFE also has limitations, including its potential toxicity and the need for further studies to determine its safety profile.

Future Directions

There are several future directions for research on DFE, including the development of new drugs based on its structure, the investigation of its potential therapeutic effects in neurological disorders and chronic pain, and the exploration of its mechanism of action in cancer cells. Additionally, further studies are needed to determine the safety profile of DFE and its potential side effects in humans.
Conclusion
In conclusion, DFE is a small molecule that has gained significant attention in the scientific community due to its potential applications in various research fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been extensively studied and hold promise for the development of new drugs and therapeutic agents.

Synthesis Methods

DFE can be synthesized through a multi-step process that involves the reaction of 2,3-dimethylbenzoyl chloride with 2-fluoroethylamine hydrochloride in the presence of a base, followed by the reaction of the resulting intermediate with ethylenediamine. This process yields DFE in high purity and yield, making it an ideal compound for scientific research.

Scientific Research Applications

DFE has been studied for its potential applications in various research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, DFE has been shown to modulate the activity of certain ion channels, making it a potential therapeutic agent for neurological disorders such as epilepsy and chronic pain. In cancer research, DFE has been shown to inhibit the growth of certain cancer cells, making it a potential anti-cancer agent. In drug discovery, DFE has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.